5-(((5-(tert-Butyl)oxazol-2-yl)methyl)thio)thiazol-2-amine
Overview
Description
Molecular Structure Analysis
The molecular formula of ‘5-(((5-(tert-Butyl)oxazol-2-yl)methyl)thio)thiazol-2-amine’ is C11H15N3OS2 . It has an average mass of 269.386 Da and a monoisotopic mass of 269.065643 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of ‘5-(((5-(tert-Butyl)oxazol-2-yl)methyl)thio)thiazol-2-amine’ include its molecular structure, chemical names, and classification . Unfortunately, specific details such as melting point, boiling point, solubility, and spectral data are not provided in the search results.Scientific Research Applications
Antitumor Activity
- Synthesis and Antitumor Activity : The compound 5-(((5-(tert-Butyl)oxazol-2-yl)methyl)thio)thiazol-2-amine has been studied for its potential antitumor properties. Various derivatives of this compound have been synthesized and tested for their effectiveness against cancer cell lines. For instance, certain derivatives have exhibited promising antitumor activities with significant IC50 values against cell lines like Hela and Bel-7402, indicating their potential as cancer therapeutic agents. These findings are supported by multiple studies, each investigating different structural variations of the compound and their biological activities (Hu et al., 2010), (Ye et al., 2015), (Qin Zhi, 2011).
Plant-Growth Regulatory Activities
- Synthesis and Plant-Growth Regulation : Another area of research for this compound involves its application in agriculture, particularly as a plant-growth regulator. Studies have shown that certain imine derivatives containing 1H-1,2,4-triazole and thiazole rings, which include the 5-(((5-(tert-Butyl)oxazol-2-yl)methyl)thio)thiazol-2-amine structure, have shown promising plant-growth regulatory activities. These compounds have been evaluated for their ability to influence plant growth, which could have significant implications in agricultural practices (Xue Qin et al., 2010).
Synthetic Methods and Crystal Structure
- Synthesis and Structural Analysis : The synthesis and crystal structure of derivatives of 5-(((5-(tert-Butyl)oxazol-2-yl)methyl)thio)thiazol-2-amine have been extensively studied. These studies not only provide insights into the methods of synthesizing these compounds but also offer detailed analysis of their crystal structures, which is crucial for understanding their chemical properties and potential applications in various fields. This includes investigations into the crystal systems, space groups, and molecular structures of various derivatives (叶姣 et al., 2015), (R. Masuda et al., 1994).
properties
IUPAC Name |
5-[(5-tert-butyl-1,3-oxazol-2-yl)methylsulfanyl]-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3OS2/c1-11(2,3)7-4-13-8(15-7)6-16-9-5-14-10(12)17-9/h4-5H,6H2,1-3H3,(H2,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNUCZJRZFFSFFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN=C(O1)CSC2=CN=C(S2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3OS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20453973 |
Source
|
| Record name | 5-{[(5-tert-Butyl-1,3-oxazol-2-yl)methyl]sulfanyl}-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20453973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(((5-(tert-Butyl)oxazol-2-yl)methyl)thio)thiazol-2-amine | |
CAS RN |
224436-97-9 |
Source
|
| Record name | 5-{[(5-tert-Butyl-1,3-oxazol-2-yl)methyl]sulfanyl}-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20453973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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